Cas no 1330299-88-1 (N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride)

• Product Name: N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride
• CAS No: 1330299-88-1
• MF: C₁₅H₂₃ClFN₃O₃S
• MW: 379.877825021744
• CID: 6072605
• PubChem ID: 16881352
• Update Time: 2025-05-20

N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride
• N-{2-[(4-ethylpiperazin-1-yl)sulfonyl]ethyl}-2-fluorobenzamide hydrochloride
• 1330299-88-1
• AKOS026684769
• N-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]-2-fluorobenzamide;hydrochloride
• N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-fluorobenzamide hydrochloride
• SR-01000919788-1
• VU0628237-1
• F5005-0225
• SR-01000919788

• Inchi： 1S/C15H22FN3O3S.ClH/c1-2-18-8-10-19(11-9-18)23(21,22)12-7-17-15(20)13-5-3-4-6-14(13)16;/h3-6H,2,7-12H2,1H3,(H,17,20);1H
• InChI Key： IBODEALMVAMATR-UHFFFAOYSA-N
• SMILES： Cl.S(CCNC(C1C=CC=CC=1F)=O)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 379.1132686g/mol
• Monoisotopic Mass: 379.1132686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Additional information on N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride

Comprehensive Overview of N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride (CAS No. 1330299-88-1)

N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride (CAS No. 1330299-88-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of a fluorobenzamide moiety and an ethylpiperazine group in its structure makes it a promising candidate for further investigation in drug discovery and development.

The molecular formula of N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride reflects its complex yet well-defined architecture, which is crucial for its interactions with biological targets. Researchers have shown interest in this compound due to its potential role in modulating specific enzymatic pathways, particularly those involved in neurological disorders and inflammatory responses. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in designing novel therapeutics. N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride stands out due to its balanced lipophilicity and hydrophilicity, which are critical for drug bioavailability. The 2-fluorobenzamide component is particularly noteworthy, as fluorine substitution often improves metabolic stability and binding affinity to target proteins.

One of the most searched topics related to this compound is its potential use in central nervous system (CNS) drug development. The ethylpiperazine moiety is a common pharmacophore in CNS-active drugs, suggesting that this compound could be explored for conditions like anxiety, depression, or neurodegenerative diseases. Additionally, its sulfonylethyl linkage may contribute to its ability to cross the blood-brain barrier, a key consideration for CNS-targeted therapies.

Another area of interest is the compound's potential anti-inflammatory properties. Sulfonamide derivatives are known to inhibit cyclooxygenase (COX) enzymes, which play a pivotal role in inflammation. Researchers are investigating whether N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride could serve as a scaffold for developing new anti-inflammatory agents with fewer side effects than traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride involves multi-step organic reactions, including sulfonylation and amide bond formation. The process requires careful optimization to ensure high yield and purity, as impurities can significantly affect biological activity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing this compound.

From a structure-activity relationship (SAR) perspective, the compound's 4-ethylpiperazin-1-yl group is a key modulator of its pharmacological profile. Variations in this moiety could lead to derivatives with enhanced selectivity or potency. This has led to increased research into piperazine-containing compounds, a trending topic in medicinal chemistry.

In the context of personalized medicine, N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride represents an exciting avenue for exploration. Its modular structure allows for targeted modifications to address specific patient populations or disease subtypes. This aligns with the growing focus on precision therapeutics in the pharmaceutical industry.

Safety and toxicity profiles are critical considerations for any investigational compound. Preliminary studies suggest that N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride exhibits favorable pharmacokinetic properties, but comprehensive toxicological assessments are still underway. Researchers are particularly interested in its metabolic stability and potential drug-drug interactions.

The compound's crystalline properties and solubility characteristics have also been subjects of investigation, as these factors directly impact formulation development. The hydrochloride salt form typically offers advantages in terms of crystallinity and dissolution rates, which are important for oral bioavailability.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-fluorobenzamide hydrochloride (CAS No. 1330299-88-1) remain at the forefront of innovation. Its unique combination of structural features positions it as a valuable tool for understanding complex biological systems and developing next-generation therapeutics.